Cas no 107952-08-9 (3H-1,2,4-Triazole-3-thione,4-(4-ethoxyphenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-(4-ethoxyphenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-
• CAS No: 107952-08-9
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 158118
• PubChem ID: 3065422
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-(4-ethoxyphenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-(4-ethoxyphenyl)-2,4-dihydro-5-[(2-methoxyphenoxy)methyl]-
• 2,4-Dihydro-4-(4-ethoxyphenyl)-5-((2-methoxyphenoxy)methyl)-3H-1,2,4-t riazole-3-thione
• 4-(4-ethoxyphenyl)-3-[(2-methoxyphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-ethoxyphenyl)-5-((2-methoxyphenoxy)methyl)-
• AC1MI9QU
• ACMC-1CFPS
• AG-D-24041
• BRN 5153963
• CTK4A5791
• KB-225685
• DTXSID70148342
• 2,4-Dihydro-4-(4-ethoxyphenyl)-5-((2-methoxyphenoxy)methyl)-3H-1,2,4-triazole-3-thione
• 107952-08-9

• Inchi： 1S/C18H19N3O3S/c1-3-23-14-10-8-13(9-11-14)21-17(19-20-18(21)25)12-24-16-7-5-4-6-15(16)22-2/h4-11H,3,12H2,1-2H3,(H,20,25)
• InChI Key： KAPSLFSVTQLWNY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2OC)N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 357.11487
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 55.32